Cas no 2137732-03-5 (Hexane, 3-(chloromethyl)-2,2,5,5-tetramethyl-)

• Product Name: Hexane, 3-(chloromethyl)-2,2,5,5-tetramethyl-
• CAS No: 2137732-03-5
• MF: C₁₁H₂₃Cl
• MW: 190.753322839737
• CID: 5287107
• Update Time: 2025-10-28

Hexane, 3-(chloromethyl)-2,2,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Hexane, 3-(chloromethyl)-2,2,5,5-tetramethyl-

• Inchi： 1S/C11H23Cl/c1-10(2,3)7-9(8-12)11(4,5)6/h9H,7-8H2,1-6H3
• InChI Key： SKOMPCBCFIVDGQ-UHFFFAOYSA-N
• SMILES： CC(C)(C)C(CCl)CC(C)(C)C

Additional information on Hexane, 3-(chloromethyl)-2,2,5,5-tetramethyl-

Hexane, 3-(chloromethyl)-2,2,5,5-tetramethyl- (CAS No. 2137732-03-5): A Comprehensive Overview

Hexane, 3-(chloromethyl)-2,2,5,5-tetramethyl- (CAS No. 2137732-03-5) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it valuable for various applications. The presence of a chloromethyl group and a highly branched tetramethyl backbone imparts distinct reactivity and stability, making it a subject of intense study in synthetic chemistry and drug development.

The molecular structure of Hexane, 3-(chloromethyl)-2,2,5,5-tetramethyl- consists of a hexane chain with substituents that enhance its utility in organic synthesis. The chloromethyl functional group (–CH₂Cl) is particularly noteworthy as it serves as a versatile handle for further functionalization. This property is exploited in the synthesis of more complex molecules, including pharmaceutical intermediates and fine chemicals. The tetramethyl substitution at the 2- and 5-positions provides steric hindrance, influencing the compound's solubility and reactivity in various chemical environments.

In recent years, Hexane, 3-(chloromethyl)-2,2,5,5-tetramethyl- has been explored in the context of drug discovery and development. Its unique structural features make it a potential precursor for the synthesis of novel therapeutic agents. For instance, the chloromethyl group can be readily converted into other functional moieties such as alcohols or amines through nucleophilic substitution reactions. This adaptability has been leveraged in the design of molecules targeting specific biological pathways.

One of the most promising applications of this compound is in the synthesis of pharmaceutical intermediates. Researchers have utilized Hexane, 3-(chloromethyl)-2,2,5,5-tetramethyl- to develop new analogs of existing drugs with improved pharmacological profiles. The ability to modify the chloromethyl group allows for fine-tuning of molecular properties such as solubility, bioavailability, and metabolic stability. These attributes are crucial for optimizing drug candidates for clinical use.

Moreover, the tetramethyl substitution pattern enhances the compound's resistance to degradation under various conditions. This stability is particularly important in pharmaceutical formulations where shelf-life and storage conditions are critical factors. The compound's robustness makes it suitable for long-term storage and transport without significant loss of integrity.

The field of organic synthesis has also benefited from the use of Hexane, 3-(chloromethyl)-2,2,5,5-tetramethyl-. Its unique reactivity profile has been harnessed in cross-coupling reactions and other transformations that are essential for building complex molecular architectures. These synthetic methodologies have found applications not only in drug development but also in materials science and agrochemicals.

Recent studies have highlighted the role of Hexane, 3-(chloromethyl)-2,2,5,5-tetramethyl- in catalytic processes. The compound has been shown to act as an effective catalyst or co-catalyst in various organic transformations. Its ability to facilitate reactions under mild conditions with high yields has made it a valuable tool in industrial chemistry. Such catalytic applications contribute to more sustainable chemical manufacturing processes by reducing energy consumption and minimizing waste.

The pharmacological potential of Hexane derivatives continues to be an area of active research. While Hexane itself is not directly used as a therapeutic agent due to its non-specificity and potential toxicity at higher concentrations, its derivatives offer exciting opportunities for medicinal chemistry innovation. Researchers are exploring ways to harness its structural features to develop drugs with targeted action against diseases such as cancer and neurological disorders.

In conclusion,Hexane, 3-(chloromethyl)-2,tetramethylem- (CAS No. 2137732-03-5) is a multifaceted compound with significant applications across multiple domains including pharmaceuticals, organic synthesis, and catalysis. Its unique structural features make it a valuable building block for synthesizing complex molecules with tailored properties suitable for various industrial and scientific purposes.